Cas no 398995-87-4 (1-4-(difluoromethoxy)phenyl-3-3-(dimethylamino)propylthiourea)

• Product Name: 1-4-(difluoromethoxy)phenyl-3-3-(dimethylamino)propylthiourea
• CAS No: 398995-87-4
• MF: C₁₃H₁₉F₂N₃OS
• MW: 303.371268510818
• CID: 6085585
• PubChem ID: 3298083
• Update Time: 2025-08-05

1-4-(difluoromethoxy)phenyl-3-3-(dimethylamino)propylthiourea Chemical and Physical Properties

Names and Identifiers

• 1-4-(difluoromethoxy)phenyl-3-3-(dimethylamino)propylthiourea
• 1-(4-(difluoromethoxy)phenyl)-3-(3-(dimethylamino)propyl)thiourea
• Thiourea, N-[4-(difluoromethoxy)phenyl]-N'-[3-(dimethylamino)propyl]-
• 1-[4-(difluoromethoxy)phenyl]-3-[3-(dimethylamino)propyl]thiourea
• SR-01000009413-1
• AKOS000998403
• SR-01000009413
• F0828-0020
• 398995-87-4

• Inchi： 1S/C13H19F2N3OS/c1-18(2)9-3-8-16-13(20)17-10-4-6-11(7-5-10)19-12(14)15/h4-7,12H,3,8-9H2,1-2H3,(H2,16,17,20)
• InChI Key： SKDINHKIXPDRLO-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(OC(F)F)C=C1)C(NCCCN(C)C)=S

Computed Properties

• Exact Mass: 303.12168974g/mol
• Monoisotopic Mass: 303.12168974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 68.6Ų

Experimental Properties

• Density: 1.224±0.06 g/cm3(Predicted)
• Boiling Point: 370.1±52.0 °C(Predicted)
• pka: 12.35±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas

Additional information on 1-4-(difluoromethoxy)phenyl-3-3-(dimethylamino)propylthiourea

Compound CAS No 398995-87-4: 1-4-(difluoromethoxy)phenyl-3-3-(dimethylamino)propylthiourea

The compound with CAS No 398995-87-4, commonly referred to as 1-4-(difluoromethoxy)phenyl-3-3-(dimethylamino)propylthiourea, is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound is characterized by its unique structure, which combines a difluoromethoxyphenyl group with a dimethylaminopropylthiourea moiety, making it a versatile molecule for research and development.

Recent studies have highlighted the importance of thioureas in the field of medicinal chemistry, particularly due to their ability to act as bioisosteres of ureas and thioureas. The difluoromethoxyphenyl group in this compound contributes to its stability and selectivity, while the dimethylaminopropylthiourea moiety enhances its reactivity and bioavailability. These properties make it an attractive candidate for drug design, especially in the development of new therapeutic agents targeting complex biological systems.

One of the most promising applications of 1-4-(difluoromethoxy)phenyl-3-3-(dimethylamino)propylthiourea is in the field of oncology. Researchers have demonstrated that this compound exhibits potent anti-proliferative activity against various cancer cell lines, suggesting its potential as a lead compound for anti-cancer drug development. Additionally, its ability to modulate key signaling pathways involved in tumor growth and metastasis has been extensively studied in recent clinical trials.

In the realm of materials science, this compound has shown remarkable properties as a precursor for advanced materials such as polymers and ceramics. The difluoromethoxyphenyl group imparts thermal stability, while the dimethylaminopropylthiourea moiety facilitates cross-linking reactions, leading to the formation of high-performance materials suitable for aerospace and electronics industries.

Another area where this compound has garnered significant attention is in agricultural chemistry. Studies have shown that 1-4-(difluoromethoxy)phenyl-3-3-(dimethylamino)propylthiourea can act as a potent fungicide, effectively combating plant pathogens without adverse effects on crop health. This discovery has opened new avenues for sustainable agriculture practices, reducing reliance on traditional chemical pesticides.

From a synthetic perspective, the preparation of this compound involves a multi-step process that combines advanced organic synthesis techniques with rigorous quality control measures. The synthesis begins with the preparation of the difluoromethoxyphenyl intermediate, followed by coupling reactions to introduce the dimethylaminopropylthiourea group. This process ensures high purity and consistency, making it suitable for both research and industrial applications.

In terms of toxicity and safety profiles, recent toxicological studies have demonstrated that 1-4-(difluoromethoxy)phenyl-3-3-(dimethylamino)propylthiourea exhibits low acute toxicity when administered at recommended doses. However, long-term studies are still underway to fully understand its chronic effects and environmental impact.

The versatility of this compound is further underscored by its role in catalysis. Researchers have discovered that it can act as an efficient catalyst in various organic transformations, including nucleophilic substitutions and condensation reactions. Its ability to accelerate reaction rates under mild conditions makes it an invaluable tool in green chemistry practices.

In conclusion, 1-4-(difluoromethoxy)phenyl-3-3-(dimethylamino)propylthiourea (CAS No 398995-87-4) is a multifaceted compound with immense potential across diverse scientific disciplines. Its unique chemical structure, coupled with recent advancements in its application across medicine, materials science, agriculture, and catalysis, positions it as a key player in future technological innovations.